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Compound of Interest

Compound Name: 8-Br-cADPR

Cat. No.: B587373

Essential Safety and Handling Guide for 8-Br-
cADPR

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This guide provides immediate safety,
operational, and disposal protocols for 8-Bromo-cyclic adenosine diphosphate ribose (8-Br-
cADPR).

Chemical Identifier:

e Name: 8-Bromo-cyclic adenosine diphosphate ribose (8-Br-cADPR)
e CAS Number: 151898-26-9

Hazard Identification

8-Br-cADPR is classified with the following hazards:

o Skin Irritation: Causes skin irritation.[1]

o Eye Irritation: Causes serious eye irritation.[1]

e Respiratory Irritation: May cause respiratory irritation.[1]
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Signal Word: Warning

Personal Protective Equipment (PPE)

When handling 8-Br-cADPR, the following personal protective equipment is mandatory to
minimize exposure and ensure safety.

PPE Category Specific Recommendation

Respiratory Protection Dust mask type N95 (US) or equivalent
Hand Protection Protective gloves (e.g., nitrile rubber)

Eye Protection Safety glasses with side-shields or goggles
Skin and Body Protection Laboratory coat

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to prevent accidents and
maintain the integrity of the compound.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Use only in a well-ventilated area.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.
Storage:

o Store in a well-ventilated place.

o Keep container tightly closed.

» Store locked up.
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 Recommended storage temperature is -20°C.

Emergency First Aid Measures

In case of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Immediately wash off with soap and plenty of
) water for at least 15 minutes. Remove
Skin Contact ] ) ] o
contaminated clothing. Seek medical attention if

irritation develops.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact . o .

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan

Proper disposal of 8-Br-cADPR and its containers is essential to prevent environmental
contamination and ensure regulatory compliance. As 8-Br-cADPR is classified as an irritant, it
should be disposed of as chemical waste.

General Guidelines:

» Waste Segregation: Do not mix 8-Br-cADPR waste with other waste streams. It should be
collected in a designated, properly labeled hazardous waste container.

» Container Management: Use a container that is compatible with the chemical. Keep the
container securely closed when not in use.
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o Consult Local Regulations: Disposal procedures can vary based on institutional and local
regulations. Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines.[1][2][3][4][5][6][7]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected and disposed of as hazardous waste. Deface the label on the
empty container before disposing of it in the regular trash.[2][5][8]

Step-by-Step Disposal Procedure:

o Collection: Collect waste 8-Br-cADPR (solid or in solution) in a clearly labeled, sealed, and
compatible waste container.

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory.

o Pickup: Arrange for hazardous waste pickup through your institution's EHS department.

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling 8-Br-cADPR, incorporating
the essential safety and disposal steps.
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Workflow for Handling 8-Br-cADPR
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Caption: A flowchart outlining the key steps for the safe handling and disposal of 8-Br-cADPR
in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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